N,N-diethyl-4-(4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl)benzenesulfonamide hydrochloride

• IUPAC Name: N,N-diethyl-4-[4-(1-methylimidazol-2-yl)piperazine-1-carbonyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C19H27N5O3S.ClH/c1-4-24(5-2)28(26,27)17-8-6-16(7-9-17)18(25)22-12-14-23(15-13-22)19-20-10-11-21(19)3;/h6-11H,4-5,12-15H2,1-3H3;1H
• InChI Key: RDHZTVASPQTVMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=CN3C.Cl
• Molecular Formula: C19H28ClN5O3S
• Molecular Weight: 442.0 g/mol
• CAS No.: 1189859-53-7

Description

N,N-diethyl-4-(4-(1-methyl-1H-imidazol-2-yl)piperazine-1-carbonyl)benzenesulfonamide hydrochloride is a useful research compound. Its molecular formula is C19H28ClN5O3S and its molecular weight is 441.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

A study by Łukasz Tomorowicz et al. (2020) synthesized a series of novel compounds to evaluate their cytotoxic activity against colon, breast, and cervical cancer cell lines. The compounds showed significant cytotoxic activity, with further QSAR studies enabling predictive models for their activity. Molecular docking studies were also performed to assess the binding mode within the MDM2 protein's active site, indicating potential antitumor applications (Łukasz Tomorowicz et al., 2020).

Enzyme Inhibition for Disease Treatment

Research by Nabih Lolak et al. (2020) explored sulfonamides incorporating 1,3,5-triazine motifs for their inhibitory activity against acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These enzymes are associated with Alzheimer's, Parkinson's, and pigmentation disorders. The study found that these compounds showed moderate inhibitory activity, suggesting potential for treating related diseases (Nabih Lolak et al., 2020).

Antimicrobial and Antifungal Activities

S. Y. Hassan (2013) synthesized new derivatives bearing benzenesulfonamide moieties and evaluated their antimicrobial activity against various bacteria and fungi. The study highlighted compounds with significant antimicrobial and antifungal activities, indicating their potential in developing new antimicrobial agents (S. Y. Hassan, 2013).

Inhibition of Human Carbonic Anhydrase Isozymes

A study by C. B. Mishra et al. (2017) reported on benzenesulfonamide derivatives as effective inhibitors of human carbonic anhydrase isoforms involved in various diseases, including glaucoma and epilepsy. Some derivatives exhibited potent inhibitory action and showed anticonvulsant activity in animal models, suggesting therapeutic potential for diseases associated with these enzymes (C. B. Mishra et al., 2017).